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This document provides a detailed exploration of 5-Amino-4-hydroxybenzene-1,3-
disulphonic acid, a pivotal intermediate in the synthesis of a variety of dyes. Intended for
researchers, scientists, and professionals in drug development and materials science, this
guide delves into the compound's properties, synthesis, and practical application in dye
manufacturing, with a focus on azo dyes. The protocols and insights provided are grounded in
established chemical principles and practices.

Introduction: The Significance of 5-Amino-4-
hydroxybenzene-1,3-disulphonic Acid in Dye
Chemistry

5-Amino-4-hydroxybenzene-1,3-disulphonic acid, also known as 2-aminophenol-4,6-
disulfonic acid, is a highly functionalized aromatic compound with the chemical formula
CeH7NO7S2.[1][2] Its molecular structure, featuring an amino group, a hydroxyl group, and two
sulfonic acid groups on a benzene ring, makes it an exceptionally versatile and valuable
component in the synthesis of various dyes.[1] The presence of sulfonic acid groups imparts
significant water solubility to the final dye molecules, a critical property for their application in
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textile dyeing processes. The amino and hydroxyl groups are key reactive sites that participate
in the color-forming reactions. This compound is a cornerstone in the production of certain azo
dyes and mordant dyes, contributing to a wide range of colors from reds and browns to blues
and blacks.[3]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-Amino-4-hydroxybenzene-
1,3-disulphonic acid is essential for its effective use in synthesis.

Property Value Reference
CAS Number 120-98-9 [2][4]
Molecular Formula CeH7NO7S:2 [2][4]
Molecular Weight 269.256 g/mol [2][4]
Appearance White to light yellow crystalline o
powder

Melting Point ~170 °C [1][2]
Solubility Soluble in water [5]
Hydrogen Bond Donor Count 4 [2][4]

Hydrogen Bond Acceptor
8 [21[4]
Count

Synthesis of 5-Amino-4-hydroxybenzene-1,3-
disulphonic Acid
The industrial synthesis of this crucial dye intermediate typically follows one of two main

pathways:

 Nitration and Subsequent Reduction: This common method involves the nitration of 4-
hydroxy-1,3-benzenedisulfonic acid to introduce a nitro group, which is then reduced to the
desired amino group.[1][6]
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» Direct Sulfonation: An alternative route involves the direct sulfonation of 2-aminophenol or
related derivatives using agents like concentrated sulfuric acid or sulfur trioxide.[1]

A specific laboratory-scale preparation involves the reduction of 2-nitrophenol-4,6-disulfonic
acid using sodium sulfide.[7] The resulting product can be isolated as its acid potassium salt.[7]

Core Application: A Coupling Component in Azo
Dye Synthesis

The primary application of 5-Amino-4-hydroxybenzene-1,3-disulphonic acid in dye
manufacturing is as a coupling component in the synthesis of azo dyes.[1] Azo dyes are
characterized by the presence of one or more azo groups (-N=N-) and constitute the largest
class of synthetic dyes used in industry.[3][9]

The synthesis of an azo dye is a two-step process:

« Diazotization: A primary aromatic amine is converted into a diazonium salt by reacting it with
nitrous acid (usually generated in situ from sodium nitrite and a strong acid like hydrochloric
acid) at low temperatures (0-5 °C).[9][10]

e Azo Coupling: The diazonium salt then acts as an electrophile and attacks an electron-rich
aromatic compound, known as the coupling component.[8] This is where 5-Amino-4-
hydroxybenzene-1,3-disulphonic acid plays its role. The electron-donating amino and
hydroxyl groups on its structure activate the aromatic ring for electrophilic substitution.

General Workflow for Azo Dye Synthesis

Diazotization

(rost omponany | 2100050~ R  Azocouning
P Controlled pH)

5-Amino-4-hydroxybenzene- /
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Caption: General workflow for the synthesis of an azo dye.

Detailed Experimental Protocols

The following protocols provide a framework for the synthesis of an azo dye using 5-Amino-4-

hydroxybenzene-1,3-disulphonic acid as the coupling component.

Protocol 1: Diazotization of a Primary Aromatic Amine
(General Procedure)

Objective: To prepare a diazonium salt solution from a primary aromatic amine.

Materials:

Primary aromatic amine (e.g., aniline, sulfanilic acid)

Concentrated Hydrochloric Acid (HCI)

Sodium Nitrite (NaNO32)

Distilled water

Ice

Starch-iodide paper

Procedure:

In a beaker, dissolve or suspend the chosen primary aromatic amine (1.0 equivalent) in a
mixture of concentrated HCI (2.5-3.0 equivalents) and water.

Cool the mixture to 0-5 °C in an ice-salt bath with constant stirring. Maintaining this low
temperature is critical as diazonium salts are unstable at higher temperatures.[10]

In a separate beaker, prepare a solution of sodium nitrite (1.0-1.1 equivalents) in a minimal
amount of cold distilled water.
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e Slowly add the sodium nitrite solution dropwise to the cold amine solution. The addition
should be slow enough to keep the temperature below 5 °C.

» After the complete addition of sodium nitrite, continue stirring the mixture in the ice bath for
an additional 15-20 minutes.

o Test for the presence of excess nitrous acid by touching a drop of the solution to starch-
iodide paper. A blue-black color indicates an excess. A slight excess is generally desirable to
ensure complete diazotization.

e The resulting clear solution of the diazonium salt should be kept cold and used immediately
in the subsequent coupling reaction.

Protocol 2: Azo Coupling with 5-Amino-4-
hydroxybenzene-1,3-disulphonic Acid

Objective: To synthesize an azo dye by reacting the prepared diazonium salt with 5-Amino-4-
hydroxybenzene-1,3-disulphonic acid.

Materials:

Diazonium salt solution (from Protocol 1)

5-Amino-4-hydroxybenzene-1,3-disulphonic acid

Sodium Hydroxide (NaOH) or Sodium Carbonate (Na2COs) solution

Sodium Chloride (NaCl) (for salting out)

e Ice

Procedure:

» In a separate beaker, dissolve 5-Amino-4-hydroxybenzene-1,3-disulphonic acid (1.0
equivalent) in a dilute agueous solution of sodium hydroxide or sodium carbonate. The
alkaline conditions are necessary to deprotonate the phenolic hydroxyl group, which
enhances its activating effect for the coupling reaction.
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e Cool this solution to 0-5 °C in an ice bath with vigorous stirring.

¢ Slowly add the cold diazonium salt solution (prepared in Protocol 1) to the cold solution of
the coupling component.

e Acolored precipitate or solution should form almost immediately.[10] The color of the
resulting dye will depend on the specific aromatic amine used for diazotization.

o Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the
completion of the coupling reaction.[11]

e The pH of the solution should be monitored and maintained in the appropriate range for the
specific coupling reaction (often slightly alkaline).

« |solate the dye product. This is often achieved by "salting out," where a saturated solution of
sodium chloride is added to decrease the solubility of the dye and promote precipitation.

o Collect the precipitated dye by vacuum filtration using a Buchner funnel.[10]

o Wash the filter cake with a small amount of cold saturated sodium chloride solution to
remove unreacted starting materials and inorganic salts.

Dry the purified azo dye in a vacuum oven at a suitable temperature.

Characterization of Synthesized Dyes

The identity and purity of the synthesized dyes should be confirmed using standard analytical
techniques:

e High-Performance Liquid Chromatography (HPLC): To assess the purity of the dye and
identify any impurities. A reverse-phase HPLC method can be employed for analysis.[12]

e Spectroscopy:

o UV-Visible Spectroscopy: To determine the maximum absorption wavelength (Amax) of the
dye, which is related to its color.
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o Infrared (IR) Spectroscopy: To identify the characteristic functional groups in the dye
molecule, such as the azo group (-N=N-), hydroxyl group (-OH), and sulfonic acid groups
(-SOs3H).

o Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the detailed chemical
structure of the dye.

Safety and Handling

Working with the chemicals involved in dye synthesis requires strict adherence to safety
protocols:

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves.

» Ventilation: All procedures should be carried out in a well-ventilated fume hood to avoid
inhalation of dust or vapors.[5]

» Handling of Reagents: Aromatic amines are often toxic and may be carcinogenic. Sodium
nitrite is a strong oxidizing agent. Handle all chemicals with care and consult their respective
Safety Data Sheets (SDS) before use.[5]

o Temperature Control: The diazotization reaction can be exothermic. Careful control of the
temperature is crucial for both safety and reaction success.

Conclusion

5-Amino-4-hydroxybenzene-1,3-disulphonic acid is a fundamentally important building block
in the dye manufacturing industry. Its unique structure, particularly the presence of multiple
reactive and solubilizing groups, allows for the synthesis of a wide array of azo dyes with
desirable properties for various applications. The protocols and information presented in this
guide offer a comprehensive overview for researchers and scientists working in this field,
emphasizing both the practical aspects of synthesis and the underlying chemical principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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